Cas no 72899-91-3 (4-(3-methyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 4-(3-methyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 72899-91-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1761835
• PubChem ID: 1180478
• Update Time: 2025-04-21

4-(3-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methyl-1H-pyrazol-1-yl)-
• 4-(3-methyl-1H-pyrazol-1-yl)benzoic acid
• AKOS000164343
• DB-152538
• SCHEMBL1770474
• G20033
• 4-(3-methylpyrazol-1-yl)benzoic Acid
• EN300-41336
• F3099-6582
• 4-(3-methyl-1H-pyrazol-1-yl)benzoicacid
• CS-0248772
• Z316174666
• MFCD06255078
• 3-methyl-1-(4-carboxyphenyl)pyrazole
• 72899-91-3
• DYLOJVSWTZSAAA-UHFFFAOYSA-N

• Inchi： 1S/C11H10N2O2/c1-8-6-7-13(12-8)10-4-2-9(3-5-10)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： DYLOJVSWTZSAAA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12